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Compound of Interest

Compound Name: n-Methylhydrazinecarboxamide

Cat. No.: B1331183

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for n-
Methylhydrazinecarboxamide (CAS No. 17696-95-6), a versatile intermediate in organic
synthesis with applications in the pharmaceutical and agrochemical industries.[1][2] Due to its
hydrazine functional group, this compound presents potential health risks and requires careful
handling.[1] This document outlines the known hazards, physical and chemical properties,
handling procedures, and emergency protocols to ensure the safe use of n-
Methylhydrazinecarboxamide in a laboratory setting.

Hazard Identification and Toxicological Profile

n-Methylhydrazinecarboxamide is an organic compound that may exhibit toxicity and pose
health risks upon exposure.[1] While specific toxicological data for this compound is limited, the
known effects of related hydrazine derivatives provide a basis for assessing its potential
hazards. Hydrazine compounds are known to have toxic effects on multiple organ systems,
including the neurological, hepatic, hematological, pulmonary, and dermatological systems.[3]

[4]
Acute Effects:

 Inhalation: Inhalation of hydrazine derivatives can cause irritation to the respiratory system,
potentially leading to coughing, sore throat, and shortness of breath.[5] More severe
exposures may result in pulmonary edema.[3][5]
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» Skin Contact: Direct contact can cause skin irritation and chemical burns.[4][5] Hydrazines
can be rapidly absorbed through the skin.[5]

» Eye Contact: Contact with the eyes can cause serious irritation.

 Ingestion: Ingestion of hydrazine compounds can lead to nausea, vomiting, and potential
damage to the liver and kidneys.[5]

Chronic Effects:

Prolonged or repeated exposure to hydrazine derivatives may lead to long-term health issues,
including potential damage to the liver, kidneys, and central nervous system.[5]

Mechanism of Toxicity

The toxicity of hydrazine derivatives is linked to their metabolic activation, which can lead to the
formation of free radicals and oxidative stress.[6] One of the primary mechanisms of
neurotoxicity involves the disruption of the gamma-aminobutyric acid (GABA) and glutamate
balance.[3] Hydrazine compounds can inhibit pyridoxine (vitamin B6), an essential cofactor for
the synthesis of the inhibitory neurotransmitter GABA.[3][5] This reduction in GABA levels can
lead to neuroexcitatory effects, such as tremors and seizures.[3][4]
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General Toxicity Pathway of Hydrazine Derivatives
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Physicochemical and Toxicological Data

Quantitative data for n-Methylhydrazinecarboxamide is not readily available in published
literature. The following tables summarize the available information for n-
Methylhydrazinecarboxamide and provide data for the related compound, Methyl Hydrazine,
for reference.

Table 1: Physicochemical Properties of n-Methylhydrazinecarboxamide

Property Value Source
Chemical Formula C2H7NsO [1]
Molecular Weight 89.09 g/mol [1]
Appearance Colorl.ess to pale yellow liquid o
or solid

Solubility Soluble in polar solvents [1]
Melting Point Data not available

Boiling Point Data not available

Flash Point Data not available

Autoignition Temperature Data not available

Vapor Pressure Data not available

Specific Gravity Data not available

Flammability Limits Data not available

Table 2: Toxicological Data
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Data Point Value Species Route Source

n_
Methylhydrazine
carboxamide

o Data not

Acute Toxicity )
available

Methyl Hydrazine
(for reference)
LD50 33 mg/kg Rat Oral
LD50 12 mg/kg Rabbit Dermal
LC50 56 ppm Mouse Inhalation

Disclaimer: The toxicological data provided for Methyl Hydrazine is for a related compound and
should be used for reference purposes only. The toxicity of n-Methylhydrazinecarboxamide
has not been fully characterized.

Occupational Exposure Limits

Currently, there are no specific Occupational Exposure Limits (OELS) established for n-
Methylhydrazinecarboxamide by major regulatory bodies such as OSHA, NIOSH, or ACGIH.
Given the potential hazards associated with hydrazine compounds, it is recommended to
handle n-Methylhydrazinecarboxamide with the assumption that it is a highly hazardous
substance and to keep exposure to the lowest achievable level.

Experimental Protocols: Safe Handling and Storage

The following protocols are based on best practices for handling hazardous and reactive
chemicals in a laboratory setting.

Engineering Controls

» Ventilation: All work with n-Methylhydrazinecarboxamide, especially when handling the
solid form or creating solutions, must be conducted in a certified chemical fume hood to
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minimize inhalation exposure.

« |solation: Use of a glove box may be considered for procedures involving larger quantities or
for extended operations to provide an additional layer of containment.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to
protect against splashes and accidental contact.

o Gloves: Wear chemically resistant gloves, such as nitrile or neoprene. Double gloving is
recommended. Gloves should be inspected before use and changed immediately if
contaminated.

¢ Protective Clothing: A flame-resistant lab coat, long pants, and closed-toe shoes are
required. An apron or coveralls may be necessary for larger-scale work.

Handling Procedures

e Preparation:

o Designate a specific area within the fume hood for handling n-
Methylhydrazinecarboxamide.

o Ensure that an emergency eyewash station and safety shower are readily accessible.
o Have appropriate spill cleanup materials available.
o Minimize the quantity of the chemical to be used.
» Weighing and Transfer (for solid form):
o If possible, weigh the compound directly in the receiving vessel within the fume hood.

o If an analytical balance outside the fume hood must be used, tare a sealed container, add
the compound to the container inside the fume hood, seal it, and then weigh the sealed
container.

o Use a spatula for transfers and avoid creating dust.
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» Dissolving and Reactions:
o When dissolving the compound, add it slowly to the solvent with stirring.

o Be aware of potential exothermic reactions, especially when mixing with other reactive
substances.

o Use appropriate reaction vessels and consider shielding for reactions with unknown
potential.

e Post-Handling:

[¢]

Decontaminate all surfaces and equipment that have come into contact with the chemical.

[e]

Properly label and store any unused material.

o

Remove and dispose of PPE in designated waste containers.

[¢]

Wash hands thoroughly with soap and water after handling.

Storage

Store n-Methylhydrazinecarboxamide in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

Consider storing in a secondary container to contain any potential leaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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